Cas no 1004644-09-0 (5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carbohydrazide)

• Product Name: 5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carbohydrazide
• CAS No: 1004644-09-0
• MF: C₉H₁₁N₅O₂
• MW: 221.215940713882
• MDL: MFCD04971108
• CID: 3059593
• PubChem ID: 7017835
• Update Time: 2025-06-09

5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 5-(1,3-Dimethyl-1 H -pyrazol-4-yl)-isoxazole-3-carboxylic acid hydrazide
• 5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carbohydrazide
• AKOS000311117
• 5-(1,3-Dimethyl-1H-pyrazol-4-yl)-isoxazole-3-carboxylic acid hydrazide
• CS-0240751
• 5-(1,3-dimethylpyrazol-4-yl)-1,2-oxazole-3-carbohydrazide
• EQB64409
• EN300-229896
• 1004644-09-0
• 5-(1,3-dimethyl-1 h-pyrazol-4-yl)-isoxazole-3-carboxylic acid hydrazide
• 5-(1,3-Dimethyl-1H-pyrazol-4-yl)isoxazole-3-carbohydrazide
• STK312920
• 5-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)-3-ISOXAZOLECARBOHYDRAZIDE
• BBL039052

• MDL： MFCD04971108
• Inchi： 1S/C9H11N5O2/c1-5-6(4-14(2)12-5)8-3-7(13-16-8)9(15)11-10/h3-4H,10H2,1-2H3,(H,11,15)
• InChI Key： YJRXSTNFWXECBU-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(NN)=O)=N1)C1=CN(C)N=C1C

Computed Properties

• Exact Mass: 221.09127461Da
• Monoisotopic Mass: 221.09127461Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 99Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carbohydrazide

Comprehensive Overview of 5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carbohydrazide (CAS No. 1004644-09-0)

The compound 5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carbohydrazide (CAS No. 1004644-09-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This molecule combines a 1,3-dimethyl-1H-pyrazole moiety with a 1,2-oxazole-3-carbohydrazide group, creating a versatile scaffold for further chemical modifications. Researchers are particularly interested in its role as a precursor for synthesizing novel bioactive compounds, given its ability to interact with various biological targets.

In recent years, the demand for heterocyclic compounds like 5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carbohydrazide has surged, driven by advancements in drug discovery and material science. Users frequently search for terms such as "pyrazole derivatives applications," "oxazole-based pharmaceuticals," and "CAS 1004644-09-0 suppliers," reflecting the growing interest in this compound. Its structural complexity and functional groups make it a valuable intermediate for developing antimicrobial agents, anti-inflammatory drugs, and even crop protection chemicals.

One of the most discussed topics in scientific forums is the synthetic pathways for 5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carbohydrazide. Researchers often explore its preparation via multicomponent reactions or catalyzed cyclization methods, which are efficient and environmentally friendly. The compound's hydrazide group also opens doors for Schiff base formation, a reaction widely used in medicinal chemistry to enhance bioactivity. These aspects align with the current trend of "green chemistry" and "sustainable synthesis," which are highly searched keywords in academic and industrial circles.

Another area of interest is the structure-activity relationship (SAR) of 5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carbohydrazide. Studies suggest that minor modifications to its core structure can significantly alter its pharmacological properties. For instance, replacing the methyl groups on the pyrazole ring with bulkier substituents may improve binding affinity to specific enzymes. Such insights are crucial for researchers working on "targeted drug design" and "molecular docking," two trending topics in computational chemistry.

The compound's potential in agrochemical applications is also noteworthy. With increasing global focus on "food security" and "sustainable agriculture," scientists are investigating its derivatives as potential pesticides or herbicides. Its dual heterocyclic system offers a balance between stability and reactivity, making it a candidate for developing next-generation crop protection agents. This aligns with frequent searches for "novel agrochemicals" and "eco-friendly pesticides."

In summary, 5-(1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazole-3-carbohydrazide (CAS No. 1004644-09-0) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structure, synthetic versatility, and potential bioactivity make it a subject of ongoing research. As the scientific community continues to explore its possibilities, this compound is likely to remain a hot topic in journals, patents, and industry reports.